Cas no 200004-38-2 (Benzene,1,1',1''-(bromomethylidyne)tris[4-fluoro-)

• Product Name: Benzene,1,1',1''-(bromomethylidyne)tris[4-fluoro-
• CAS No: 200004-38-2
• MF: C₁₉H₁₂BrF₃
• MW: 377.197794914246
• MDL: MFCD00191586
• CID: 253650
• PubChem ID: 87577227
• Update Time: 2025-10-28

Benzene,1,1',1''-(bromomethylidyne)tris[4-fluoro- Chemical and Physical Properties

Names and Identifiers

• 4,4',4''-Trifluorotrityl Bromide
• 1-[bromo-bis(4-fluorophenyl)methyl]-4-fluorobenzene
• DYMCGODRYMABQY-UHFFFAOYSA
• Tris(4-fluorophenyl)bromomethane
• 200004-38-2
• Tris(p-fluorophenyl)methyl bromide
• DTXSID30347854
• 4,4',4''-(Bromomethanetriyl)tris(fluorobenzene)
• DYMCGODRYMABQY-UHFFFAOYSA-N
• Benzene,1,1',1''-(bromomethylidyne)tris[4-fluoro-
• InChI=1/C19H12BrF3/c20-19(13-1-7-16(21)8-2-13,14-3-9-17(22)10-4-14)15-5-11-18(23)12-6-15/h1-12H
• T1465
• AKOS015853500
• 1-(Bromo[bis(4-fluorophenyl)]methyl)-4-fluorobenzene #
• SCHEMBL6006174
• CS-0324048
• DYMCGODRYMABQY-UHFFFAOYSA-
• FT-0676220
• T72032
• 1,1',1''-(Bromomethylidyne)Tris[4-Fluoro-Benzene]
• 1-[bromobis(4-fluorophenyl)methyl]-4-fluorobenzene
• DB-228933

• MDL： MFCD00191586
• Inchi： 1S/C19H12BrF3/c20-19(13-1-7-16(21)8-2-13,14-3-9-17(22)10-4-14)15-5-11-18(23)12-6-15/h1-12H
• InChI Key： DYMCGODRYMABQY-UHFFFAOYSA-N
• SMILES： BrC(C1C=CC(=CC=1)F)(C1C=CC(=CC=1)F)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 376.00700
• Monoisotopic Mass: 376.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6

Experimental Properties

• Color/Form: Not determined
• Density: 1.458
• Melting Point: 109.0 to 113.0 deg-C
• Boiling Point: 385.6°C at 760 mmHg
• Flash Point: 236.3°C
• Refractive Index: 1.589
• PSA: 0.00000
• LogP: 5.79070
• Solubility: Not determined
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Benzene,1,1',1''-(bromomethylidyne)tris[4-fluoro- Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：dangerous
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34
• Safety Instruction： S36-S37-S39
• Hazardous Material Identification：
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：III
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on Benzene,1,1',1''-(bromomethylidyne)tris[4-fluoro-

Chemical Compound CAS No. 200004-38-2: Benzene, 1,1',1''-(bromomethylidyne)tris[4-fluoro-

Benzene, 1,1',1''-(bromomethylidyne)tris[4-fluoro-] is a complex organic compound with the CAS registry number 200004-38-2. This compound belongs to the class of aromatic compounds and features a benzene ring structure with specific substituents that confer unique chemical properties. The molecule consists of three benzene rings connected by a bromomethylidyne group, which introduces a trifluoromethyl substituent at the para position of each benzene ring.

The structure of this compound is notable for its symmetry and the presence of highly electronegative fluorine atoms, which significantly influence its chemical reactivity and physical properties. The bromomethylidyne group acts as a bridge connecting the three benzene rings, creating a rigid and planar molecular framework. This structural arrangement makes the compound potentially useful in various applications, including materials science and organic synthesis.

Recent studies have highlighted the importance of fluorinated aromatic compounds in modern chemistry due to their unique electronic properties and stability. The presence of multiple fluorine atoms in this compound enhances its thermal stability and chemical inertness, making it suitable for high-performance materials such as polymers and coatings. Additionally, the bromomethylidyne group introduces reactivity that can be exploited in various synthetic pathways.

From a synthetic perspective, this compound can be prepared through a series of well-established organic reactions, including Friedel-Crafts alkylation and subsequent functionalization steps. The synthesis involves careful control of reaction conditions to ensure the formation of the desired product with high purity and yield.

In terms of applications, this compound has shown promise in the development of advanced materials with tailored properties. Its high thermal stability and resistance to environmental factors make it an attractive candidate for use in aerospace materials, electronics, and high-temperature applications. Furthermore, its electronic properties suggest potential uses in optoelectronic devices and sensors.

Recent research has also explored the use of this compound as a precursor for more complex structures, such as polycyclic aromatic hydrocarbons (PAHs) and graphene-like materials. Its ability to form stable frameworks makes it a valuable building block in nanotechnology and materials engineering.

Despite its potential applications, the handling and storage of this compound require adherence to standard laboratory safety protocols due to its chemical reactivity and potential health hazards. Proper ventilation, protective equipment, and waste disposal procedures are essential when working with this material.

In conclusion, Benzene, 1,1',1''-(bromomethylidyne)tris[4-fluoro-] (CAS No. 200004-38-2) is a versatile organic compound with unique structural features that make it valuable in various fields of chemistry and materials science. Its combination of stability, reactivity, and functional substituents positions it as an important molecule for future innovations in advanced materials development.